molecular formula C9H17N3 B8768036 (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine

Cat. No.: B8768036
M. Wt: 167.25 g/mol
InChI Key: RBUPNPJAMUJKAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine is a useful research compound. Its molecular formula is C9H17N3 and its molecular weight is 167.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H17N3

Molecular Weight

167.25 g/mol

IUPAC Name

(5-tert-butyl-2-methylpyrazol-3-yl)methanamine

InChI

InChI=1S/C9H17N3/c1-9(2,3)8-5-7(6-10)12(4)11-8/h5H,6,10H2,1-4H3

InChI Key

RBUPNPJAMUJKAN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NN(C(=C1)CN)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-tert.-butyl-1H-pyrazol-5-carbonitrile (J-IV) (10 mmol) was added to a suspension of NaH (60%) (12.5 mmol) in DMF (20 ml) at room temperature while stirring. After stirring for 15 minutes, methyl iodide (37.5 mmol) was added dropwise to this reaction mixture at room temperature. After stirring for 30 min at 100° C., the reaction mixture was mixed with water (150 ml) and extracted with dichloromethane (3×75 ml). The combined organic extracts were washed with water (100 ml) and sat. NaCl solution (100 ml) and dried over magnesium sulfate. After removal of the solvent under vacuum, the residue was purified by column chromatography (SiO2, various mixtures of EtOAc and cyclohexane as the mobile solvent) and the product J-V was obtained.
Quantity
10 mmol
Type
reactant
Reaction Step One
Name
Quantity
12.5 mmol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
37.5 mmol
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three

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